Cas no 105515-21-7 (Benzonitrile,3-acetyl-5-fluoro-)

Benzonitrile,3-acetyl-5-fluoro- structure
105515-21-7 structure
Product Name:Benzonitrile,3-acetyl-5-fluoro-
CAS No:105515-21-7
MF:C9H6FNO
MW:163.148445606232
CID:126755
PubChem ID:13730360
Update Time:2025-04-18

Benzonitrile,3-acetyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,3-acetyl-5-fluoro-
    • Benzonitrile, 3-acetyl-5-fluoro- (9CI)
    • 3-acetyl-5-fluorobenzonitrile
    • SCHEMBL1764880
    • 105515-21-7
    • 3-Acetyl-5-fluorobenzenecarbonitrile
    • 3'-Cyano-5'-fluoroacetophenone
    • NVTOIWPMCLKTFC-UHFFFAOYSA-N
    • AB76159
    • FT-0740368
    • Inchi: 1S/C9H6FNO/c1-6(12)8-2-7(5-11)3-9(10)4-8/h2-4H,1H3
    • InChI Key: NVTOIWPMCLKTFC-UHFFFAOYSA-N
    • SMILES: FC1C=C(C#N)C=C(C(C)=O)C=1

Computed Properties

  • Exact Mass: 163.04338
  • Monoisotopic Mass: 163.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86
  • LogP: 1.89998

Benzonitrile,3-acetyl-5-fluoro- Pricemore >>

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